Cas no 158129-55-6 (Propanedinitrile,2-[(3,4,5-trihydroxyphenyl)methylene]-)
158129-55-6 structure
Product Name:Propanedinitrile,2-[(3,4,5-trihydroxyphenyl)methylene]-
CAS No:158129-55-6
MF:C10H6N2O3
MW:202.16624212265
CID:188148
Update Time:2024-01-25
Propanedinitrile,2-[(3,4,5-trihydroxyphenyl)methylene]- Chemical and Physical Properties
Names and Identifiers
-
- Propanedinitrile,2-[(3,4,5-trihydroxyphenyl)methylene]-
- 2-(3,4,5-Trihydroxybenzylidine)malononitrile
- AG 82
- NSC 676484
- Propanedinitrile,[(3,4,5-trihydroxyphenyl)methylene]- (9CI)
- RG 50875
- Tyrphostin 25
- Tyrphostin A 25
- Tyrphostin AG 82
-
- Inchi: 1S/C10H6N2O3/c11-4-7(5-12)1-6-2-8(13)10(15)9(14)3-6/h1-3,13-15H
- InChI Key: YZOFLYUAQDJWKV-UHFFFAOYSA-N
- SMILES: C(#N)/C(=C\C1=CC(O)=C(O)C(O)=C1)/C#N
Computed Properties
- Exact Mass: 202.03788
- Monoisotopic Mass: 202.038
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 329
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 108A^2
Experimental Properties
- Density: 1.569
- Boiling Point: 500.8 °C at 760 mmHg
- Flash Point: 256.7 °C
- Refractive Index: 1.742
- PSA: 108.27
Propanedinitrile,2-[(3,4,5-trihydroxyphenyl)methylene]- Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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